Cas no 1804685-56-0 (4-Bromo-2-chloro-5-(difluoromethyl)-3-fluoropyridine)

• Product Name: 4-Bromo-2-chloro-5-(difluoromethyl)-3-fluoropyridine
• CAS No: 1804685-56-0
• MF: C₆H₂BrClF₃N
• MW: 260.438990116119
• CID: 4858242
• Update Time: 2025-05-20

4-Bromo-2-chloro-5-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloro-5-(difluoromethyl)-3-fluoropyridine

• Inchi： 1S/C6H2BrClF3N/c7-3-2(6(10)11)1-12-5(8)4(3)9/h1,6H
• InChI Key： MGPJWMBZQAFZHM-UHFFFAOYSA-N
• SMILES： BrC1C(=C(N=CC=1C(F)F)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-2-chloro-5-(difluoromethyl)-3-fluoropyridine

Professional Introduction to 4-Bromo-2-chloro-5-(difluoromethyl)-3-fluoropyridine (CAS No. 1804685-56-0)

4-Bromo-2-chloro-5-(difluoromethyl)-3-fluoropyridine, with the CAS number 1804685-56-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique substitution pattern, exhibits a combination of structural features that make it a valuable scaffold for the development of novel therapeutic agents.

The presence of multiple halogen atoms, specifically bromo and chloro substituents, along with a difluoromethyl group, imparts distinct electronic and steric properties to the molecule. These features are particularly advantageous in modulating the binding affinity and selectivity of potential drug candidates. The fluorine atoms, in particular, play a crucial role in enhancing metabolic stability and improving pharmacokinetic profiles, which are critical factors in the design of successful pharmaceuticals.

In recent years, there has been a growing interest in fluorinated heterocycles as privileged structures in medicinal chemistry. Pyridine derivatives, such as 4-Bromo-2-chloro-5-(difluoromethyl)-3-fluoropyridine, have been extensively studied due to their ability to interact with biological targets in diverse ways. The electron-withdrawing nature of the fluorine and difluoromethyl groups can influence the electronic distribution within the molecule, thereby affecting its reactivity and interactions with biological receptors.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The halogenated pyridine core serves as an excellent starting point for further derivatization, allowing chemists to explore a wide range of structural modifications. This flexibility is crucial for optimizing lead compounds during the drug discovery process. Researchers have leveraged this compound to design molecules that target various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

The< strong>difluoromethyl group is particularly noteworthy for its role in enhancing lipophilicity and metabolic stability. This feature is often exploited to improve the bioavailability of drug candidates. Additionally, the< strong>bromo and< strong>chloro substituents can serve as handles for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are fundamental tools in synthetic organic chemistry and enable the construction of complex molecular architectures.

Recent studies have highlighted the utility of 4-Bromo-2-chloro-5-(difluoromethyl)-3-fluoropyridine in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in many cellular processes, making them attractive targets for therapeutic intervention. The ability to modulate kinase activity has led to the discovery of several successful drugs over the past decade. The structural features of this compound make it an ideal candidate for designing inhibitors that can selectively target specific kinases without off-target effects.

The< strong>difluoromethyl group has been shown to enhance binding affinity by improving hydrophobic interactions with the target protein. This effect is particularly pronounced in cases where the binding site is rich in hydrophobic residues. Furthermore, the< strong>bromo and< strong>chloro substituents can engage in halogen bonding with complementary sites on the protein surface, further stabilizing the inhibitor-kinase complex.

In addition to its applications in kinase inhibition, 4-Bromo-2-chloro-5-(difluoromethyl)-3-fluoropyridine has been explored as a building block for other types of bioactive molecules. For instance, it has been used to develop antiviral agents targeting RNA-dependent RNA polymerases. The fluorinated pyridine core provides a framework that can be modified to interact with viral proteins and disrupt replication cycles.

The synthesis of this compound typically involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps often include halogenation reactions, nucleophilic substitutions, and protecting group strategies. The use of palladium-catalyzed cross-coupling reactions is particularly common for introducing additional functional groups into the pyridine ring.

The growing body of literature on fluorinated pyridines underscores their significance as pharmacophores. Researchers continue to uncover new ways to leverage these structures for therapeutic purposes. The versatility of 4-Bromo-2-chloro-5-(difluoromethyl)-3-fluoropyridine makes it a cornerstone compound in medicinal chemistry libraries, providing a scaffold for innovation across multiple disease areas.

In conclusion, 4-Bromo-2-chloro-5-(difluoromethyl)-3-fluoropyridine (CAS No. 1804685-56-0) is a multifaceted compound with broad applications in drug discovery. Its unique substitution pattern offers numerous opportunities for structural diversification and functionalization, making it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents.